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Compound of Interest

Compound Name: Cefalonium

cat. No.: B1668812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cefalonium, a first-generation
cephalosporin antibiotic. It covers its chemical properties, synthesis, mechanism of action,
antimicrobial activity, and detailed experimental protocols for its analysis and evaluation.

Core Chemical and Physical Data

Cefalonium is a semi-synthetic, broad-spectrum cephalosporin antibiotic.[1] Its fundamental
properties are summarized in the table below.
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Property Value Reference
CAS Number 5575-21-3 [2]
Molecular Formula C20H18N405S2

Molecular Weight 458.51 g/mol

(6R,7R)-3-[(4-
carbamoylpyridin-1-ium-1-
yl)methyl]-8-oxo-7-[(2-
thiophen-2-ylacetyl)amino]-5-
thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylate

IUPAC Name

White or almost white
Appearance _
crystalline powder

Very slightly soluble in water
and methanol; soluble in
Solubility dimethyl sulfoxide; insoluble in
dichloromethane, ethanol, and
ether. Dissolves in dilute acids

and alkaline solutions.

Synthesis of Cefalonium

The synthesis of Cefalonium can be achieved through a multi-step process, a representative
pathway of which is outlined below. This synthesis involves the protection of functional groups,
activation, and subsequent coupling reactions to build the final molecule.
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Step 1: Silylation

G—aminocephalosporanic acid (7—ACAD

Hexamgthyldisilazane (HMDS),
Trimethylchlorosilane (TMCS)

Silylated 7-ACA

Step 2: Acylation

[Z-Thienylacetyl chlorida

>chlated Intermediate]

Step 3: Nucleophilic Substitution

Esoniazid (IsonicotinylhydrazideD
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Bacterial Cell Wall Synthesis Pathway
Peptidoglycan Transpeptidation Penicilin-Binding esseeetiaten Cross-linked
Precursors Proteins (PBPs) | Peptidoglycan
) (Stable Cell Wall)

Inhibition by Cefalonium Outcome

Inactive PBPs Inhibition of Cell Lysis and
Cell Wall Synthesis Bacterial Death

Binds to

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

G’repare Cefalonium Stock Solutior)

(Perform Serial Dilutions in Microtiter Plate) Grepare Bacterial Inoculum (0.5 McFarIandD

Inoculate Microtiter Plate

Gncubate at 37°C for 16-200

(Read MIC (Lowest Concentration with No Growth))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. ema.europa.eu [ema.europa.eu]
o 2. Reference Standards catalogue - British Pharmacopoeia [pharmacopoeia.com]

 To cite this document: BenchChem. [Cefalonium: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668812#cefalonium-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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